Cas no 363166-41-0 (4-Bromo-3,5-diethoxybenzoic acid)

• Product Name: 4-Bromo-3,5-diethoxybenzoic acid
• CAS No: 363166-41-0
• MF: C₁₁H₁₃BrO₄
• MW: 289.122523069382
• CID: 2107005
• Update Time: 2023-08-03

4-Bromo-3,5-diethoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3,5-diethoxybenzoic acid
• JNTZLNJZDRKPSU-UHFFFAOYSA-N
• Benzoic acid, 4-bromo-3,5-diethoxy-
• 4-Bromo-3,5-diethoxybenzoic acid

• Inchi： 1S/C11H13BrO4/c1-3-15-8-5-7(11(13)14)6-9(10(8)12)16-4-2/h5-6H,3-4H2,1-2H3,(H,13,14)
• InChI Key： JNTZLNJZDRKPSU-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C(=O)O)=CC=1OCC)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 218
• Topological Polar Surface Area: 55.8